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Compound of Interest

Compound Name: Aluminum fluoride hydrate

CAS No.: 13462-92-5

Cat. No.: B084211

Get Quote

Aluminum Fluoride Trihydrate (AlF₃·3H₂O), identified by the CAS number 15098-87-0, is a compound that commands a unique position at the intersec

essential additive in the electrolytic production of aluminum, where it lowers the melting point of the electrolyte bath and enhances conductivity.[1][2] T

However, for the researcher, scientist, and drug development professional, its significance lies in a more subtle and profound role. In aqueous solution

tetrafluoroaluminate anion (AlF₄⁻). This complex is a structural mimic of the phosphate group (PO₄³⁻), the cornerstone of cellular signaling and energ

function of enzymes like G-proteins and phosphatases.[5][6][7]

This guide provides an in-depth exploration of Aluminum Fluoride Trihydrate, moving from its fundamental physicochemical properties to its sophistica

and elucidate the mechanisms that make it an indispensable, albeit complex, tool in the modern laboratory.

Section 1: Core Physicochemical and Structural Properties
Aluminum Fluoride Trihydrate is a white, odorless crystalline solid.[1][3] Unlike its anhydrous counterpart which sublimes at high temperatures, the trih

form is known as rosenbergite.[4][9]

Key Physicochemical Data
The fundamental properties of Aluminum Fluoride Trihydrate are summarized below. This data is critical for its safe handling, storage, and application

Property Value

CAS Number 15098-87-0

Molecular Formula AlF₃·3H₂O (or AlF₃H₆O₃)

Molecular Weight 138.02 g/mol

Appearance White, odorless crystalline powder/solid

Density Approx. 2.88 g/cm³ at 25°C

Solubility
Slightly soluble in water, acids, and alkalis.[1][12][13] Insoluble in alcohol an

[12][13]

Decomposition Decomposes and loses water of hydration upon heating.[8]

Structural Characteristics
The trihydrate exists as two polymorphs.[4] The structure consists of a central aluminum atom coordinated by fluorine atoms and water molecules. Th

formation of fluoroaluminate complexes occur.
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Caption: Coordination sphere of Aluminum in AlF₃·3H₂O.

Section 2: Synthesis, Handling, and Safety
Laboratory-Scale Synthesis Protocol
The synthesis of Aluminum Fluoride Trihydrate can be achieved by the reaction of an aluminum source, typically aluminum hydroxide, with a fluoride s

AlF₃·3H₂O.[12][14][15]

Objective: To synthesize crystalline Aluminum Fluoride Trihydrate from aluminum hydroxide and a fluoride source.

Methodology:

Reagent Preparation:

Prepare a 40% slurry of aluminum hydroxide [Al(OH)₃] in deionized water.

Prepare a 60% solution of ammonium hydrogen fluoride [NH₄HF₂] in a separate, suitable reaction vessel (a vessel resistant to hydrofluoric acid, 

Reaction:

Heat the ammonium hydrogen fluoride solution to 100°C in the reaction kettle.

Slowly add the aluminum hydroxide slurry to the heated solution over a period of approximately 25 minutes while maintaining vigorous stirring.
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Causality Note: The elevated temperature (100°C) is crucial for driving the reaction to completion. The slow addition of the aluminum hydroxide s

follows: Al(OH)₃ + 3 NH₄HF₂ → AlF₃ + 3 NH₃ + 3 H₂O

Crystallization:

After the addition is complete, cool the resulting aluminum fluoride solution to 80°C.

Maintain this temperature for 5 hours with gentle stirring to allow for the crystallization of Aluminum Fluoride Trihydrate.

Causality Note: Controlled cooling and holding the temperature at 80°C promotes the formation of well-defined crystals rather than rapid precipita

crystals can be employed to initiate and guide crystallization.[14]

Isolation and Purification:

Filter the crystalline product from the mother liquor using a Buchner funnel.

Wash the collected crystals with cold deionized water to remove any unreacted starting materials and soluble byproducts.

Dry the final product in an oven at a temperature below 100°C to avoid dehydration.

Caption: Workflow for the synthesis of Aluminum Fluoride Trihydrate.

Safety and Handling
Aluminum Fluoride Trihydrate is classified as harmful and an irritant.[16][17][18] Adherence to strict safety protocols is mandatory.

Hazard Category GHS Classification & Precautionary Statements

Acute Toxicity H302: Harmful if swallowed.[11][16][17]

Skin Irritation H315: Causes skin irritation.[11][16][17]

Eye Irritation H319: Causes serious eye irritation.[11][16][17]

Respiratory Irritation H335: May cause respiratory irritation.[11][16][17]

Storage P403+P233: Store in a well-ventilated place. Keep container tightly closed.[

Section 3: The Researcher's Toolkit: AlF₃·3H₂O in Biochemical Applications
The utility of AlF₃·3H₂O in a research context stems from the ability of the resulting AlF₄⁻ complex to act as a phosphate analog. Specifically, it mimics

fundamental to the function of ATPases and GTPases.[5][7]

Mechanism of Action: A G-Protein Activator
Heterotrimeric G-proteins are molecular switches that cycle between an inactive GDP-bound state and an active GTP-bound state. The hydrolysis of 

can bind to the GDP-bound G-protein at the nucleotide-binding site. This AlF₄⁻-GDP complex mimics the structure of GTP, effectively locking the G-pr

protein activation without the need for non-hydrolyzable GTP analogs.
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Caption: Mechanism of G-protein activation by the AlF₄⁻ complex.

Application as a Phosphatase Inhibitor
Protein phosphorylation is a key post-translational modification that regulates protein function. Phosphatases are enzymes that remove these phosph

cell lysis and protein extraction to preserve the protein's native phosphorylation state.[19][20]

Aluminum fluoride, in combination with sodium orthovanadate (a tyrosine phosphatase inhibitor), is a component of potent phosphatase inhibitor cock

Protocol: Preparation of a Lysis Buffer with Phosphatase Inhibitors

Prepare Base Lysis Buffer: Prepare your standard lysis buffer (e.g., RIPA, Triton X-100 based) without inhibitors.

Prepare Stock Solutions:

1 M Sodium Fluoride (NaF): Dissolve 0.42 g of NaF in 10 mL of deionized water.

200 mM Sodium Orthovanadate (Na₃VO₄): Prepare and activate as per standard protocols (requires pH adjustment and boiling until the solution 

Create Inhibitor Cocktail: Immediately before use, add the inhibitors to the cold base lysis buffer to the following final concentrations:

10 mM Sodium Fluoride: Add 100 µL of 1 M NaF stock per 10 mL of lysis buffer.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b084211/docs?utm_src=pdf-body-img#introduction-unveiling-the-dual-identity-of-aluminum-fluoride-trihydrate
https://www.creative-proteomics.com/resource/protease-phosphatase-inhibitors-protein-preparation.htm
https://www.thermofisher.com/us/en/home/life-science/protein-biology/protein-biology-learning-center/protein-biology-resource-library/pierce-protein-methods/protease-phosphatase-inhibitors.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084211?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


1 mM Sodium Orthovanadate: Add 50 µL of 200 mM Na₃VO₄ stock per 10 mL of lysis buffer.

Lysis: Proceed with your cell or tissue lysis protocol on ice.

Self-Validating System: The efficacy of the inhibition can be validated by running two parallel samples: one with and one without the inhibitor coc

inhibited sample, confirming the preservation of the phosphorylation state.

Section 4: Toxicological Profile and Neuroscientific Implications
While a valuable laboratory tool, the biological activity of aluminum fluoride warrants a discussion of its toxicology. The neurotoxic effects of fluoride ca

facilitate the transport of aluminum across the blood-brain barrier.[4][21][22] Chronic exposure has been linked in some studies to effects on the nervo

enzymes and DNA repair mechanisms.[21] These findings underscore the importance of minimizing exposure and adhering to the stringent safety pro

Conclusion
Aluminum Fluoride Trihydrate (CAS 15098-87-0) is far more than a simple inorganic salt. Its identity spans from a bulk industrial chemical to a sophist

provides a key to unlock and study the mechanisms of some of the most fundamental processes in cell biology, particularly G-protein signaling and pr

exploits is essential for its effective and safe application in advancing scientific discovery and drug development.

References
Aluminium Fluoride Trihydrate - Material Safety Data Sheet (MSDS). [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQ
MpB4ej2lFfqKzE8IaeCRKVjqclt2uraz8_PdZ5DhckGA1o6CDDYT7STR82VzujxhsQpdEQ8Rm6d-YvPQNLve-iqDoHOJe7L]
ALUMINIUM FLUORIDE TRIHYDRATE EXTRA PURE MSDS CAS-No. - Loba Chemie. (2016, April 19). [URL: https://vertexaisearch.cloud.google.
xP0pIczdvHntvvGLzXkkDxU1YEN7p0wVy6JE_LakcFRtd1gDRJMlh6d1ZaHDSMY7cvaRWT3nRxCD5jyo3-cJn8uX3V9E5NOH2rAhdBQ3Cl8dfatSL
ALUMINUM FLUORIDE TRIHYDRATE 15098-87-0 wiki - Guidechem. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIY
dXjkMfyJrug4cG09VYMXwVjAfNWLUQRmI1jVXf3F9dWjBavkT70B9f4rFjVxiLyWe1aLokOIVexwcMGBB-Guzu_c8RhQ9dLdL5oDSmqlie2T2Amw7U
Aluminium fluoride trihydrate - Apollo Scientific. (2023, July 10). [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGUV
Ye36VSN7b0N1OiOSP9zFsZwpXFvy2POd2u1EuXfaSNGUZWh1FoPZZ-NFDjgZH_UIalSr6Rem0NeHqbMYGFM3AQhfD2-FFZHm1pabj0YGjU=]
CAS 15098-87-0: Aluminum fluoride (AlF3), trihydrate - CymitQuimica. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIY
T3PrwNhIDUyIZikGLQfG_krsHqtErNgnepNN5MV9_xw2k53yDTdvCY4ug==]
Aluminum fluoride trihydrate-SDS-MedChemExpress. (2025, September 1). [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/A
d0QhgqtO3lSWFUOWGm8QEgos6CqZHV4k520x3umNBTcYPbIXfN3ZFp35NflftrjIY3y5wSYSz2q8QStjDEOpEur4LT-0tw7bVXixU4GByIV2e3RU7a
Y4aeKXm_2wKEsYui4xg=]
US Patent 3661511A - Process for the preparation of pure aluminum fluoride. Google Patents. [URL: https://vertexaisearch.cloud.google.com/groun
G8emDXMT1loRH_h95LOsMNaEp_3Qd_o4jQGb84Wseh6YF2gbcOtkmNJZfRBSlmiKlMVfZP0LrsJsX6HBoLwbN9I402dxT-R8pxW7Uqho_c2xgQO
ALUMINUM FLUORIDE TRIHYDRATE | 15098-87-0 - ChemicalBook. (2026, January 13). [URL: https://vertexaisearch.cloud.google.com/grounding
p9Vd6FVwMXdMHrtSxzLZYMvh5PO_5bJRrWYj5PmvUV-8OwfDZiuiOHaiQL9jPIXcGbcm9dbtMtooJm-UpZd4DZwz-73BaolxRbnWPS_Ia5h8_FW-X
Aluminum fluoride (AlF3), trihydrate - ChemBK. (2024, April 10). [URL: https://vertexaisearch.cloud.google.com/grounding-api-
redirect/AUZIYQFil6jNdI8bsTGGHQuOYPdtyz8UFxmXNejZ7o1aiYK1QzzsDB5w119UUBXCJo4KOSSplxs0FhBCQwur79r4Zu2g1x3uxtnNtRwcAB
Aluminum Fluoride Trihydrate - ProChem, Inc. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH5fLIp11zFf7qd27LJM
mGXj9sYI8dk0uPfUhzMo1oBeKAwEtURYlsGtEewT0bNcMBFdDU67JBM_NqtBAyz_OL1JS4Fi94H2SJp8ixPX3A=]
Aluminium fluoride - Wikipedia. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQExQAgG1ibny4DkP8kBv8Bu44JC5p
VcDu7GxMTHNsJ0P81y3HsE52Cq8yF980NV]
AlF₃ & AlF₃·3H₂O: Melting Point, Chemistry, Solubility & Structure - Aluminium Magazine. (2025, April 22). [URL: https://vertexaisearch.cloud.google
EP2SyBiGjdyxklwn8MHuaT0AI-Cns7KtxcAND4CeZcVDTmBBdkBWTX4TF-EBSiKxQnlSLKJPajDYdV-M82ogRRXvtFRX2MKM6jrL569QgPFWfbC
il9urhnFkJ78_cUXDcS3gVBvmSwZWuQWSKEDf6sNiZnh6_rB3mqzIoyywmDNjo2lArVmMfxlMf_NFj4of7jJ_c1moPpI__o46LchfuHSK6WMQzmHAr
Aluminum fluoride - ChemBK. (2025, August 19). [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHoK5klGALqCiSh_
ygVCj9fz6hi5tGy9a2VZ8jY6nCjoYHMM5dMc1CcY3BZyyFp0EWj8bCtaeddQK-IpIn1qkdhRSoGNXLZxZw=]
aluminum fluoride - Chemical Database. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG8XgamJajY7hNZ0Vvw-e4
lbiP8SpDBd_nzD5HFjHaTFqxAPzKzymMfvsrRSQY-h_NiUGkhqfZPYYTVfovUVJAklDSun4w04Wkl0_DOJ5njx9k1G-hh9MV6]
Acute and chronic toxicity of aluminium fluoride to flora and fauna in a microcosm. ResearchGate. (2025, August 6). [URL: https://vertexaisearch.cl
MTgNjveWbG0jW23DyszDlOhYrY_2j0E29ffUax3zGvv2AZZMsu8YbO28H-Bpz4AEu4YN3UE579iiBrNPfPjYR1VTrwRWFaphEpm1iUA6kn0ocshdD
9TuyO7U972mMUpIG2sf7AidXTvGo3DVDd9w0SsWGqGWMCT1V8t-6f-Pc=]
Aluminum Fluoride Formula, Structure & Uses - Study.com. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF9WvZP
2mWGUmyvb9p1UeltXnH8jnnAkUg6GtoKz7hO8UJ7YriUNLJ42BnaoJe-0i0o4TFDCYdNfC3AOgwhDPqrr6hhpvxm9cHPmobBN8yapcv1KFaUebIN
Screening of Human Proteins for Fluoride and Aluminum Binding - PMC - NIH. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirec
f_UbMcF2aA0_zCkP6lhcyolp_hu8HhG6JA5D-XjOxddJ6EafZsQbnok3s1Jov0bbMyqeVympahLLVLXaYnWpwfnpAQ==]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://en.wikipedia.org/wiki/Aluminium_fluoride
https://pmc.ncbi.nlm.nih.gov/articles/PMC5879948/
https://www.onewatersystems.com/news/fluoride-combined-with-even-trace-amounts-of-aluminum-in-water-can-cause-major-brain-damage/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5879948/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084211?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fluoride traces can cause Brain Damage| One Water Systems CA. (2014, March 19). [URL: https://vertexaisearch.cloud.google.com/grounding-api
TzUtGLNKznwvzUTPLXVRAnKlCSbEHHKfB0wA9rTVSjfg4hyCBwwLEhykP7QekwcoCwy-VMLWz2iSU-
v4N3Lu3cUtmyn_JGWMVuINTlYLowPc4_5hGz5Adh0kLb83AesoHi5LatJg1HNP0okMLhTGDRCOEoGW3UkHWeawc3ZIi_qg26dQehR0Ow0muJL
Fluoride and dementia. (2018, December 20). [URL: https://vertexaisearch.cloud.google.com/grounding-api-
redirect/AUZIYQF7sVvaU0A96CZFumZbKD4HV8XOPBKILKtQdyqhzVzQMYQwrKxYybTvMFahkBeX7yIGZZaOVpbIu0Qu2ABHSwebSfJ2GyiCIRf
Interactions between fluorine and aluminum - Fluoride. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGzdbHuNEvP
ICkjc2T2NMx4esjDndWEf_ShiZEvwnGNo8exFvgXjo-1cQHQC4ACEqek48BB0oHoMGNhYUQ80TC_1]
Aluminum and fluoride impacts cortex and hippocampus structure in rats: protective role of resveratrol. (2017, March 15). [URL: https://vertexaisea
redirect/AUZIYQG0oorRvVF4_JODKX2Ot2YAS3XrL3WEEW1G65JjscC6wjjT8G-NpQ8UUx8kFfmAbRAnuUJAA5oGAiliupjff2pXL2XrbXTVm1FTdjA
tIHsHG0oLdOLUUujI64U682OS4Mfz0SOU4lq3ZOejsjF4UfQzEdaIUfLZYnlWHCp_gKZxteOjsFzRZPeMWjZDeGJBcAr1-VjKtDF0vu67immXRBUWt
US Patent 4238469A - Process for the manufacture of aluminum fluoride. Google Patents. [URL: https://vertexaisearch.cloud.google.com/groundin
zJVaSIZjxKjnbKGGIRiuN7Vy3VvW8nb286K3KzkQ8OWIXc9lr-ov0xuAwwRQ6PSAIoqsQ_C4bbOdcHeVpQqUQl5cvWZ7sAHIIQ8bSiUAe1zDAAI=]
aluminum fluoride trihydrate - Chemical Database. [URL: https://vertexaisearch.cloud.google.
Aluminum Fluoride Trihydrate - AMERICAN ELEMENTS®. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF8xd7Pe
VYaxfEdN9sPqt7sg63tqhu7KESiwwwk_HeTocKH3wK_SG9txvrrRCtwrzypN-CJcPAvQlTxS7PW7xok4PQLNupA0NGwaPGXcV0aScR1Rhnc2ZXaB
Aluminum fluoride trihydrate | CAS 15098-87-0 | SCBT - Santa Cruz Biotechnology. [URL: https://vertexaisearch.cloud.google.com/grounding-api-re
IaENcclxqWrJC1Jo0kT2ukk7ZSy8rDfqzthNRATJOzMZA1xCd0-dnvP27C9-lTkItvDrDJ8hOFpEXQpIRizcAul_Iq6ooa9bM2Cn9Elffx14rRn8=]
ALUMINUM FLUORIDE - CAMEO Chemicals. [URL: https://vertexaisearch.cloud.google.
Crystallographic Evidence for the Trihydrate of Aluminum Fluoride - ACS Publications. [URL: https://vertexaisearch.cloud.google.com/grounding-ap
redirect/AUZIYQH1zFVfzJZDSCgAyRKH_1IaeicTNm3oonQZFVjfuAllM_ECHp5okSGbyKNzmS5fm8KrVxRcyYDjbBZ8T-6FwbwaJAJnJdQRxg6ITV
Metal Fluoride Inhibition of a P-type H+ Pump: STABILIZATION OF THE PHOSPHOENZYME INTERMEDIATE CONTRIBUTES TO POST-TRANS
https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGeSdLWhPpIDTBJRhubCEvNxMc4EXU0BvnhXpklC3aEWBJlHC_JweQ-6
xO3JeTmc4QjjIBRycwfycRIk9FA0kTcZx8LctYNKw==]
The Application and Types of Anhydrous Aluminum Fluoride - SATA. [URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQ
EN9Iz1tSxGtqhTlZSTbZmEBBSQnK_x8EJxiaCzBM_1qpRb2f3ffLS2-r5pyDOXSge-Hbck0xRqLEyV1NLMuBYn_1gKgQWZtBCCitj5meF4ygTLte83l
Aluminum Fluoride Trihydrate Market Analysis 2026... - Cognitive Market Research. (2025, December 15). [URL: https://vertexaisearch.cloud.goog
redirect/AUZIYQHsElZuV3YfRM4ZbYQuuOWxk4zlDLQghQeLc6sxOioIKI868MirycPAHEbZZsZnklTXCUZWJCAqgpUxxQH9SItEXRGic1U1L0fLlQI
tZi4WhySOHnecw==]
The Use of Metal Fluoride Compounds as Phosphate Analogs for Understanding the Structural Mechanism in P-type ATPases - ResearchGate. (20
redirect/AUZIYQHIHOHVmhkpcy2A_hqNVsHUGVMiMexE2AqdFP9kt-96V6eu2EaTXx8E2DBuC6jqCGNB9p8t-8xM3Bla5xpn0mndT_uRVdZWGZo
pE7AQj4ETzZ4UrCkUjSU_FaimENE6yz7ngMS0iS_XinBDHcdNtGlvXlB5BNaunrXMKa3WHH4QoazcJmGrPrsDN9vFDkt7I20QfCDOQlNq7VMlmgd
Protease and Phosphatase Inhibitors in Protein Preparation - Creative Proteomics. [URL: https://vertexaisearch.cloud.google.com/grounding-api-re
CnLxNkiMc6xlcHvnmJzyX21dWqtR-DRMqt2mflwZdHn_gH_txYhMl6euA3QcST3Ko5J-oC7SX9PgFSf7VeMISBvVh7T2-XJvI70uu-nPKpcmleujhEW
Overview of Protease and Phosphatase Inhibition for Protein Preparation. [URL: https://vertexaisearch.cloud.google.com/grounding-api-
redirect/AUZIYQG1m0mH3mvsgRNjev8DsgdtoYNcxJwUJnKkAIXFUnajPHyFjnTA8keWoTqunds42JXimy2xRfW4Mn0uKJ5rqsepYr1H0RPWsPiNx
HUdeQeI8y9BZ0mmd3A06uQ9cgdWinMyHUXwhTtMcRgab1R4QGcE7Az0qUwiK16fZTBBOOuFui1B2m5enKVhTwuZIjhCninJND0FIsENoW2kiUq
Activation of G Proteins by Aluminum Fluoride Enhances RANKL-Mediated Osteoclastogenesis - PMC - NIH. [URL: https://vertexaisearch.cloud.go
ChmQP9R2f921fcV8amW5C6xi5ujQyaW1Hc8szTcHc92IxvgN0BWOus8om1cF9nTRolV62IKBF8OVY-D_HtX-TCoTreNVRHh0k1ppXBJ0g-uIEWs1

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and
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